
Cefpodoxime: A Comprehensive Technical
Guide to its Chemical Structure and Stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cefpodoxime

Cat. No.: B017579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical structure and stability

characteristics of Cefpodoxime. Cefpodoxime is a third-generation cephalosporin antibiotic,

administered orally as its prodrug, Cefpodoxime Proxetil.[1][2] Understanding its fundamental

chemical properties, particularly its stability under various stress conditions, is critical for the

development of robust and effective pharmaceutical formulations.

Chemical Structure
Cefpodoxime Proxetil is the active pharmaceutical ingredient in oral formulations. It is an ester

prodrug that is hydrolyzed in vivo by esterases in the intestinal epithelium to release the active

moiety, Cefpodoxime.[3][4] This conversion is essential for its bioavailability, which is

approximately 50%.[3]

The core structure is a cephem skeleton, characteristic of cephalosporin antibiotics, which

contains a beta-lactam ring fused to a dihydrothiazine ring.[5] Modifications to the side chains

at positions 3 and 7 of this core structure determine the antibacterial spectrum and

pharmacokinetic properties of the drug.[6]

Table 1: Chemical Identifiers for Cefpodoxime and Cefpodoxime Proxetil
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Identifier Cefpodoxime Cefpodoxime Proxetil

IUPAC Name

(6R,7R)-7-[[(2Z)-2-(2-amino-

1,3-thiazol-4-yl)-2-

methoxyiminoacetyl]amino]-3-

(methoxymethyl)-8-oxo-5-thia-

1-azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid[1][6]

1-propan-2-

yloxycarbonyloxyethyl

(6R,7R)-7-[[(2Z)-2-(2-amino-

1,3-thiazol-4-yl)-2-

methoxyiminoacetyl]amino]-3-

(methoxymethyl)-8-oxo-5-thia-

1-azabicyclo[4.2.0]oct-2-ene-2-

carboxylate[4]

Molecular Formula C₁₅H₁₇N₅O₆S₂[6] C₂₁H₂₇N₅O₉S₂[4]

Molecular Weight 427.45 g/mol [1] 557.6 g/mol [4]

CAS Number 80210-62-4[1][6] 87239-81-4[4]

Canonical SMILES

CO/N=C(/c1csc(n1)N)\C(=O)N[

C@H]1[C@H]2SCC(=C(N2C1

=O)C(=O)O)COC[7]

CC(C)OC(=O)OC(C)OC(=O)C

1=C(COC)CS[C@H]2--

INVALID-LINK--

NC(=O)C(=NOC)c3csc(n3)N[2]

Below is a diagram illustrating the bioactivation of the prodrug.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/Cefpodoxime
https://pubchem.ncbi.nlm.nih.gov/compound/Cefpodoxime
https://pubchem.ncbi.nlm.nih.gov/compound/Cefpodoxime-Proxetil
https://pubchem.ncbi.nlm.nih.gov/compound/Cefpodoxime
https://pubchem.ncbi.nlm.nih.gov/compound/Cefpodoxime-Proxetil
https://en.wikipedia.org/wiki/Cefpodoxime
https://pubchem.ncbi.nlm.nih.gov/compound/Cefpodoxime-Proxetil
https://en.wikipedia.org/wiki/Cefpodoxime
https://pubchem.ncbi.nlm.nih.gov/compound/Cefpodoxime
https://pubchem.ncbi.nlm.nih.gov/compound/Cefpodoxime-Proxetil
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=10780
https://go.drugbank.com/salts/DBSALT001354
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Gastrointestinal Tract

In Bloodstream

Cefpodoxime Proxetil
(Prodrug)
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Prepare Stock Solution
of Cefpodoxime Proxetil

(e.g., 1 mg/mL in Methanol)

Subject Aliquots to Stress Conditions

Acid Hydrolysis
(e.g., 5M HCl, 80°C)

 Acid 

Base Hydrolysis
(e.g., 0.1M NaOH, RT)

 Base 

Oxidation
(e.g., 3% H₂O₂, 80°C)

 H₂O₂ 

Thermal Stress
(e.g., Dry Heat, 80°C)

 Heat 

Photolytic Stress
(e.g., UV light)

 Light 

Neutralize Acid/Base Samples
(if applicable)

Dilute Samples to
Working Concentration

Analyze via Validated
Stability-Indicating HPLC Method

Characterize Degradants &
Assess Purity of Drug Peak
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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